Cas no 1144520-57-9 (Ethyl 2-chloro-5-methyl-1,3-oxazole-4-carboxylate)

• Product Name: Ethyl 2-chloro-5-methyl-1,3-oxazole-4-carboxylate
• CAS No: 1144520-57-9
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• MDL: MFCD12913905
• CID: 2146454
• PubChem ID: 66524335
• Update Time: 2025-09-22

Ethyl 2-chloro-5-methyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-5-methyloxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, 2-chloro-5-methyl ethyl ester
• Ethyl 2-chloro-5-methyl-1,3-oxazole-4-carboxylate

• MDL： MFCD12913905
• Inchi： 1S/C7H8ClNO3/c1-3-11-6(10)5-4(2)12-7(8)9-5/h3H2,1-2H3
• InChI Key： IXPWETYWMRJUOF-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OCC)=C(C)O1

Computed Properties

• Exact Mass: 189.0192708g/mol
• Monoisotopic Mass: 189.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles